Cas no 1804718-87-3 (2-(Difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine
• CAS No: 1804718-87-3
• MF: C₇H₃F₅N₂O₂
• MW: 242.102938890457
• CID: 4848186
• Update Time: 2023-08-19

2-(Difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O2/c8-6(9)5-3(14(15)16)1-2-4(13-5)7(10,11)12/h1-2,6H
• InChI Key： YYZCCIGMMBTSCR-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7